Cas no 1248229-87-9 (1-(3-Nitrophenyl)propane-1-sulfonamide)

• Product Name: 1-(3-Nitrophenyl)propane-1-sulfonamide
• CAS No: 1248229-87-9
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 5281002
• Update Time: 2023-08-26

1-(3-Nitrophenyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)propane-1-sulfonamide
• 1-(3-Nitrophenyl)propane-1-sulfonamide

• Inchi： 1S/C9H12N2O4S/c1-2-9(16(10,14)15)7-4-3-5-8(6-7)11(12)13/h3-6,9H,2H2,1H3,(H2,10,14,15)
• InChI Key： POMKMJBYEWHVSC-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=C(C=1)[N+](=O)[O-])CC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 1.2
• Topological Polar Surface Area: 114